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Compound of Interest

Compound Name: (-)-Pellotine

Cat. No.: B1220766 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical reagents are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for (-)-Pellotine, a psychoactive alkaloid used in research. While the

Safety Data Sheet (SDS) for the related compound, (±)-Pellotine (hydrochloride), does not

classify it as a hazardous substance under the Globally Harmonized System (GHS), its

psychoactive properties and the general principles of laboratory safety necessitate a cautious

and systematic approach to its disposal.[1]

Chemical and Safety Data Summary
A thorough understanding of the properties of (-)-Pellotine is the first step in its safe handling

and disposal. The following table summarizes key data for the compound and its hydrochloride

salt.
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Property (-)-Pellotine
(±)-Pellotine
(hydrochloride)

Chemical Formula C₁₃H₁₉NO₃ C₁₃H₁₉NO₃ • HCl

Molar Mass 237.30 g/mol 273.76 g/mol

Appearance Solid Solid

GHS Classification Not Classified Not Classified[1]

Primary Hazard Psychoactive Alkaloid Psychoactive Alkaloid

Handling Precautions
Standard laboratory PPE (lab

coat, gloves, safety glasses)

Standard laboratory PPE (lab

coat, gloves, safety glasses)

Storage
Store in a well-ventilated,

secure location.

Store in a well-ventilated,

secure location.

Environmental Note
Do not allow to enter sewers or

surface/ground water.[1]

Do not allow to enter sewers or

surface/ground water.[1]

Experimental Protocols: Disposal Workflow
The proper disposal of (-)-Pellotine should follow a documented and controlled workflow to

minimize risk and ensure regulatory compliance. The recommended procedure involves

segregation, documentation, and transfer to a certified waste management provider.

Step 1: Waste Segregation and Collection
All materials contaminated with (-)-Pellotine, including unused neat compound, solutions,

contaminated personal protective equipment (PPE), and glassware, should be segregated as

chemical waste. Do not mix with general laboratory trash.

Step 2: Containerization and Labeling
Use a dedicated, leak-proof, and chemically compatible waste container clearly labeled as

"Hazardous Waste."

The label should include:
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The words "Hazardous Waste"

The full chemical name: "(-)-Pellotine"

The approximate quantity of the waste.

The date of accumulation.

The name of the principal investigator and the laboratory location.

Step 3: Temporary Storage
Store the sealed waste container in a designated and secure satellite accumulation area within

the laboratory. This area should be away from general traffic and incompatible materials.

Step 4: Arrange for Disposal
Contact your institution's Environmental Health and Safety (EHS) office or a certified hazardous

waste disposal contractor to arrange for the pickup and final disposal of the (-)-Pellotine waste.

The preferred method of disposal for chemical waste of this nature is incineration by a licensed

facility.[2]

Disposal Pathway Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of (-)-Pellotine.
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Caption: Workflow for the safe disposal of (-)-Pellotine from the laboratory.

Regulatory Considerations
While (-)-Pellotine is not a DEA-scheduled controlled substance, its psychoactive nature

places it in a category of special concern.[3][4] It is imperative to adhere to your institution's

policies and local regulations for the disposal of investigational drugs or chemicals with

biological activity.[2] Never dispose of (-)-Pellotine down the drain or in regular solid waste.[5]

[6] The procedures outlined in this guide are designed to meet or exceed standard safety

protocols and ensure responsible stewardship of research materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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